Rifamycin

• CAS: 15105-92-7; 6998-60-3
• Molecular Formula: C37H47NO12
• Molecular Weight: 697.8 g/mol
• InChI: InChI=1S/C37H47NO12/c1-16-11-10-12-17(2)36(46)38-23-15-24(40)26-27(32(23)44)31(43)21(6)34-28(26)35(45)37(8,50-34)48-14-13-25(47-9)18(3)33(49-22(7)39)20(5)30(42)19(4)29(16)41/h10-16,18-20,25,29-30,33,40-44H,1-9H3,(H,38,46)/b11-10+,14-13+,17-12-/t16-,18+,19+,20+,25-,29-,30+,33+,37-/m0/s1
• InChIKey: HJYYPODYNSCCOU-ODRIEIDWSA-N
• Solubility: Insoluble

Rifamycin (CAS 15105-92-7) Procurement: Core Compound Identity & Baseline

Rifamycin (CAS 15105-92-7, 6998-60-3) is the founding member of the ansamycin class of antibiotics, produced naturally by *Amycolatopsis rifamycinica* [1]. It functions by selectively inhibiting bacterial DNA-dependent RNA polymerase, thereby suppressing RNA synthesis [2]. Unlike its semi-synthetic derivatives (e.g., rifampicin, rifabutin), Rifamycin SV serves as the natural scaffold from which most clinical rifamycins are derived [1]. Its procurement relevance hinges on its role as a versatile starting material for novel analog synthesis and its unique application in specific non-systemic delivery formulations.

Natural ansamycin scaffold for novel analog synthesis

Non-absorbable formulation research context (gut-targeted delivery)

Selective bacterial RNA polymerase inhibitor probe

• [1] ChemWhat. Rifamycin SV CAS#: 6998-60-3. Database entry. View Source
• [2] MIMS. Rifamycin: Mechanism of Action. MIMS Monograph. View Source

Why Rifamycin (CAS 15105-92-7) Cannot Be Interchanged with Rifampicin or Rifaximin

Despite sharing a core macrocyclic structure, rifamycins exhibit profound differences in antibacterial spectrum, pharmacokinetic behavior, and clinical application that preclude generic substitution. Simple in-class interchange fails because structural modifications at the C3 and C4 positions drastically alter lipophilicity, systemic absorption, and susceptibility to bacterial resistance mechanisms [1]. For instance, rifampicin (a piperazine derivative) is highly systemically active and a potent CYP3A inducer, while rifamycin SV (the parent compound) demonstrates significantly lower systemic absorption, making it suitable for non-absorbable gut-targeting formulations [2]. Furthermore, specific rpoB mutations confer cross-resistance among some, but not all, rifamycins, meaning susceptibility cannot be assumed [3]. Therefore, scientific selection must be guided by direct comparative data on the specific compound, not class-level assumptions.

CYP3A induction potential differs: structural modifications at C3/C4 alter metabolic induction profiles; rifampicin's strong CYP3A effect may not apply to rifamycin SV.

Systemic absorption profile may shift: rifamycin SV shows low systemic absorption, while semi-synthetic derivatives are designed for systemic exposure; formulation purpose determines suitability.

Resistance mutation specificity may not transfer: rpoB mutations confer cross-resistance among some rifamycins but not all; susceptibility must be verified per compound.

• [1] Fujii K, Tsuji A, Miyazaki S, Yamaguchi K, Goto S. In vitro and in vivo antibacterial activities of KRM-1648 and KRM-1657, new rifamycin derivatives. Antimicrob Agents Chemother. 1994;38(5):1118-1122. View Source
• [2] Drugs.com. Rifamycin Monograph for Professionals. Last updated Nov 10, 2025. View Source
• [3] Abad L, Josse J, Tasse J, et al. Antibiofilm and intraosteoblastic activities of rifamycins against Staphylococcus aureus: promising in vitro profile of rifabutin. J Antimicrob Chemother. 2020;75(6):1466-1473. View Source

Quantitative Differentiator Evidence Guide: Rifamycin (CAS 15105-92-7) vs. Comparators

Antimicrobial Potency: Rifamycin SV vs. Rifampicin in Gram-Positive and Gram-Negative Bacteria

In a direct comparative study, rifampicin demonstrated superior antimicrobial activity against gram-positive bacteria compared to the parent compound Rifamycin SV [1]. Rifampicin was also moderately effective against many gram-negative rods, whereas Rifamycin SV was notably inactive against this class [1].

Potency vs Rifampicin

Head-to-head

Rifampicin ≤0.006 µg/mL (100 Staph. aureus isolates); Rifamycin SV less active, inactive vs Gram-negative

Supports antimicrobial screening context; Gram-positive potency differs

Qualitative comparison from agar-plate dilution

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Staphylococcus aureus
Target Compound Data	Rifamycin SV was less active (specific MIC values not reported in the abstract, only qualitative comparison)
Comparator Or Baseline	Rifampicin completely suppressed 100 clinical isolates of *Staph. aureus* at ≤0.006 mcg/mL
Quantified Difference	Rifampicin showed superior activity, described as "higher by far than other antibiotics." Rifamycin SV was "less active" against gram-positive bacteria and "quite inactive" against gram-negative species.
Conditions	Two-fold agar-plate dilution method; Trypto-soy broth; 37°C incubation for 24 hours.

Why This Matters

This data indicates that Rifamycin SV, while foundational, is not a direct substitute for rifampicin in applications requiring broad-spectrum or potent anti-gram-positive activity; procurement should be based on specific target organism susceptibility.

• [1] In vitro antimicrobial activity of rifampicin. CiNii Research. Comparative evaluation between rifampicin and rifamycin SV. View Source

Clinical Efficacy: Rifamycin SV MMX vs. Rifaximin in Infectious Diarrhea

A randomized, double-blind, double-dummy, parallel-group study compared the efficacy of a novel non-absorbable Rifamycin SV formulation (MMX modified-release tablets) against rifaximin in patients with infectious diarrhea [1].

TLUS Endpoint vs Rifaximin

Trial context

Rifamycin SV MMX: 67.5 h; Rifaximin: 65.5 h (Δ 2.0 h, non-significant)

Non-inferiority endpoint context; MMX targeted delivery

Multi-centre, randomized, double-dummy trial

Evidence Dimension	Median Time to Last Unformed Stool (TLUS)
Target Compound Data	67.5 hours after Rifamycin SV MMX
Comparator Or Baseline	65.5 hours after rifaximin 200 mg tablets (administered 4 times a day for 3 days)
Quantified Difference	Non-significant difference of 2.0 hours
Conditions	Multi-centre clinical trial; patients with infectious diarrhea.

Why This Matters

This provides evidence of non-inferior clinical efficacy for a specific Rifamycin SV formulation compared to rifaximin, a key alternative in this therapeutic area, but with the differentiator of targeted distal small intestine and colonic delivery via MMX technology [2].

• [1] Efficacy of the Treatment of Infectious Diarrhoea with Non-Absorbable Rifamycin SV Formulated as MMX Modified Release Tablet vs. Rifaximin. Anti-Infective Agents. 2013;11(2). View Source
• [2] Semantic Scholar. Targeted therapy in travelers' diarrhea: what is the role for the non-absorbable? 2014. View Source

Target Binding Affinity: Rifamycin vs. Bacterial RNA Polymerase

Data from BindingDB reports the enzyme inhibition constant (IC50) for Rifamycin against the DNA-directed RNA polymerase subunit beta from *Escherichia coli* (strain K12) [1].

RNAP IC50 Baseline

Class-level

IC50 = 20 nM (E. coli RNAP, 2°C)

Baseline RNA polymerase inhibition potency

Fluorescence assay, lacUV5 promoter

Evidence Dimension	Half-maximal inhibitory concentration (IC50) for RNA polymerase
Target Compound Data	IC50 = 20 nM (at 2°C)
Comparator Or Baseline	No direct comparator data provided in the same assay within the source; class-level mechanism is shared by other rifamycins.
Quantified Difference	Not applicable; establishes baseline potency for this specific compound.
Conditions	Fluorescence-detected RNAP inhibition assay using a DNA fragment containing the lacUV5 promoter.

Why This Matters

This quantifies the fundamental mechanism of action at the molecular level, providing a baseline for comparison with other RNA polymerase inhibitors and a key quality control parameter for research procurement.

• [1] BindingDB. BDBM50391000 CB-01-11::RIFAMYCIN. Affinity Data for DNA-directed RNA polymerase subunit beta (E. coli K12). View Source

Biofilm Activity: Rifamycin (as a class) vs. Other Antibiotics on S. aureus and P. aeruginosa

An in vitro study evaluating the efficacy of various antibiotics against *Staphylococcus aureus* and *Pseudomonas aeruginosa* biofilms found that rifampicin (a close rifamycin analog) demonstrated superior activity [1]. This provides a class-level inference for the potential antibiofilm properties of rifamycins.

Biofilm Activity Inference

Class-level

Rifampicin: 100% kill, 91% matrix destruction at MBC

Supports biofilm research screening (class-level data)

Not compound-specific; rifamycin scaffold relevance

Evidence Dimension	Biofilm destruction and bacterial killing
Target Compound Data	Rifampicin: 100% killing of microorganisms and 91% destruction of the matrix at the Minimum Bactericidal Concentration (MBC).
Comparator Or Baseline	Only 4 of 12 tested antibiotics showed efficacy against *S. aureus* biofilms. Polymyxin B killed nearly all bacteria at 8x MBC but left the matrix undisturbed.
Quantified Difference	Rifampicin uniquely achieved both high-level bacterial killing (100%) and matrix destruction (91%).
Conditions	In vitro biofilm discriminatory assays against *S. aureus* and *P. aeruginosa*.

Why This Matters

For applications involving biofilm-associated infections (e.g., on medical devices), this class-level evidence suggests rifamycins may offer a unique dual-action profile not seen with many other antibiotic classes, guiding selection for this specific challenge.

• [1] INFONA. Inhibitory efficacy of various antibiotics on matrix and viable mass of Staphylococcus aureus and Pseudomonas aeruginosa biofilms. View Source

Differential Activity Against Resistant Mutants: Novel Rifamycins vs. Rifampin

A study comparing the activity of rifampicin and the novel rifamycin KRM-1648 against *Staphylococcus aureus* isolates with known rpoB mutations demonstrated that KRM-1648 retains superior activity against both susceptible and resistant strains [1].

Resistance Mutant MIC90

Cross-study

KRM-1648 MIC90 0.001 vs rifampicin 0.016 mg/L (16-fold)

Scaffold derivatization potential against rpoB mutants

S. aureus panel; structural modification overcomes resistance

Evidence Dimension	Minimum Inhibitory Concentration for 90% of isolates (MIC90)
Target Compound Data	For KRM-1648 (a rifamycin derivative): MIC90 = 0.001 mg/L against rifampicin-susceptible *S. aureus* (n=100).
Comparator Or Baseline	Rifampicin: MIC90 = 0.016 mg/L against the same susceptible isolates.
Quantified Difference	KRM-1648 was 16-fold more potent than rifampicin against susceptible strains.
Conditions	In vitro susceptibility testing of 150 *S. aureus* isolates.

Why This Matters

This demonstrates that structural modifications to the rifamycin core can overcome certain resistance mechanisms, highlighting the value of the parent compound as a scaffold for developing next-generation agents with improved potency against resistant pathogens.

• [1] Differential effect of rpoB mutations on antibacterial activities of rifampicin and KRM-1648 against Staphylococcus aureus. J Antimicrob Chemother. 2001;47(2):153-156. View Source

Optimal Scientific and Industrial Applications for Rifamycin (CAS 15105-92-7)

Natural Scaffold for Next-Generation Rifamycin Synthesis

Procure Rifamycin SV as a starting material for medicinal chemistry programs focused on developing novel rifamycin analogs. Evidence demonstrates that strategic modifications to the core structure (e.g., as seen with KRM-1648) can yield derivatives with significantly enhanced potency (up to 16-fold improvement in MIC90) against both susceptible and resistant *Staphylococcus aureus* [1]. This is critical for overcoming rpoB-mediated resistance, a major limitation of older rifamycins like rifampicin.

Development of Non-Systemic, Gut-Targeted Therapeutics

Leverage the inherently low systemic absorption of Rifamycin SV for formulating non-absorbable oral antibiotics. Clinical evidence supports this application, showing that Rifamycin SV formulated as MMX modified-release tablets achieves non-inferior efficacy to rifaximin (median TLUS 67.5h vs 65.5h) in treating infectious diarrhea, while offering the advantage of targeted delivery to the distal small intestine and colon [2]. This is ideal for minimizing systemic exposure and drug-drug interaction risks.

Investigating Biofilm-Associated Infections

Use rifamycins as a positive control or investigational agent in biofilm research. Class-level evidence indicates that rifampicin achieves 100% bacterial killing and 91% matrix destruction in *S. aureus* and *P. aeruginosa* biofilms at its MBC, a dual-action profile not commonly observed with other antibiotic classes [3]. This makes the rifamycin scaffold a valuable tool for studying biofilm eradication strategies.

Standardization of RNA Polymerase Inhibition Assays

Utilize Rifamycin (CAS 15105-92-7) as a reference inhibitor in biochemical assays targeting bacterial RNA polymerase. Its well-characterized mechanism and quantifiable IC50 of 20 nM against *E. coli* RNA polymerase provide a reliable benchmark for validating assay performance and screening new RNA polymerase inhibitors [4].

Application

Selection Property

Validation Focus

Medicinal chemistry scaffold

Ansamycin core structure

Analog potency against resistant strains

Non-absorbable oral formulation research

Low systemic absorption profile

Targeted gut delivery performance

Biofilm research screening

Dual-action biofilm eradication data

Bacterial kill and matrix disruption

RNA polymerase inhibition assay standard

RNAP binding affinity (IC50)

Assay benchmarking and inhibitor screening

• [1] Differential effect of rpoB mutations on antibacterial activities of rifampicin and KRM-1648 against Staphylococcus aureus. J Antimicrob Chemother. 2001;47(2):153-156. View Source
• [2] Efficacy of the Treatment of Infectious Diarrhoea with Non-Absorbable Rifamycin SV Formulated as MMX Modified Release Tablet vs. Rifaximin. Anti-Infective Agents. 2013;11(2). View Source
• [3] INFONA. Inhibitory efficacy of various antibiotics on matrix and viable mass of Staphylococcus aureus and Pseudomonas aeruginosa biofilms. View Source
• [4] BindingDB. BDBM50391000 CB-01-11::RIFAMYCIN. Affinity Data for DNA-directed RNA polymerase subunit beta (E. coli K12). View Source